Cas no 2580214-84-0 (Ethyl 2-(1,4-oxazepan-6-yl)acetate)
Ethyl 2-(1,4-oxazepan-6-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2580214-84-0
- ethyl 2-(1,4-oxazepan-6-yl)acetate
- EN300-27727307
- Ethyl 2-(1,4-oxazepan-6-yl)acetate
-
- Inchi: 1S/C9H17NO3/c1-2-13-9(11)5-8-6-10-3-4-12-7-8/h8,10H,2-7H2,1H3
- InChI Key: JGNVYFGEUZSYOC-UHFFFAOYSA-N
- SMILES: O1CCNCC(CC(=O)OCC)C1
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 47.6Ų
Ethyl 2-(1,4-oxazepan-6-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27727307-0.05g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-27727307-0.1g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-27727307-0.25g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-27727307-0.5g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-27727307-1.0g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-27727307-2.5g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-27727307-5.0g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 | |
| Enamine | EN300-27727307-10.0g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 95.0% | 10.0g |
$3622.0 | 2025-03-19 | |
| Enamine | EN300-27727307-1g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 1g |
$842.0 | 2023-09-10 | ||
| Enamine | EN300-27727307-5g |
ethyl 2-(1,4-oxazepan-6-yl)acetate |
2580214-84-0 | 5g |
$2443.0 | 2023-09-10 |
Ethyl 2-(1,4-oxazepan-6-yl)acetate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Ethyl 2-(1,4-oxazepan-6-yl)acetate
Ethyl 2-(1,4-oxazepan-6-yl)acetate (CAS No. 2580214-84-0): A Comprehensive Overview
Ethyl 2-(1,4-oxazepan-6-yl)acetate, identified by its chemical abstracts service number CAS No. 2580214-84-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of oxazepane derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural integrity of this molecule, featuring an ester functional group and a six-membered oxazepane ring, positions it as a promising candidate for further exploration in drug discovery and development.
The< strong>Ethyl 2-(1,4-oxazepan-6-yl)acetate molecule exhibits a unique combination of chemical properties that make it suitable for various synthetic pathways and biological evaluations. The presence of the oxazepane ring imparts flexibility and stability to the molecule, while the ester group enhances its solubility in both polar and non-polar solvents. This characteristic is particularly advantageous in formulating drug candidates that require compatibility with diverse biological systems.
Recent advancements in medicinal chemistry have highlighted the importance of oxazepane derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the oxazepane scaffold exhibit inhibitory effects on several enzymes and receptors involved in neurological disorders, inflammation, and cancer. Among these derivatives, Ethyl 2-(1,4-oxazepan-6-yl)acetate has shown particular promise in preclinical studies, where it has been evaluated for its potential as an anticonvulsant and anti-inflammatory agent.
The< strong>CAS No. 2580214-84-0 designation ensures that researchers can accurately identify and procure this compound for their studies. The systematic naming convention provides a clear and unambiguous reference to the molecular structure, facilitating seamless communication among scientists across different institutions and disciplines. This level of precision is crucial in ensuring reproducibility and consistency in experimental outcomes.
In the realm of drug discovery, Ethyl 2-(1,4-oxazepan-6-yl)acetate has been investigated for its potential role in modulating neurotransmitter systems. Oxazepane derivatives are known to interact with various neurotransmitter receptors, including gamma-aminobutyric acid (GABA) receptors, which play a critical role in regulating neuronal excitability. By targeting these receptors, Ethyl 2-(1,4-oxazepan-6-yl)acetate may offer a novel approach to treating conditions such as epilepsy and anxiety disorders.
Furthermore, the compound's structural features make it a valuable tool for exploring new synthetic methodologies. The ester group provides a site for further functionalization through reactions such as hydrolysis, esterification, and transesterification. These transformations allow chemists to modify the molecule's properties and explore its potential as a building block for more complex drug candidates. The versatility of Ethyl 2-(1,4-oxazepan-6-yl)acetate in synthetic chemistry underscores its importance as a research chemical.
Current research efforts are focused on optimizing the pharmacokinetic properties of oxazepane derivatives to enhance their bioavailability and reduce potential side effects. Ethyl 2-(1,4-oxazepan-6-yl)acetate has been subjected to various metabolic studies to understand how it is processed within the body. These studies aim to identify any metabolic pathways that could lead to the formation of active or inactive metabolites, providing insights into how the compound exerts its therapeutic effects.
The< strong>Ethyl 2-(1,4-oxazepan-6-yI)acetate molecule has also been explored for its potential applications in materials science and industrial chemistry. Its unique structural features make it a candidate for use in polymer synthesis and as an intermediate in the production of specialty chemicals. By leveraging its chemical properties, researchers can develop novel materials with tailored functionalities that could find applications in various industries.
In conclusion, Ethyl 2-(1,4-oxazepan-6-yI)acetate (CAS No. 2580214-84-o0) represents a significant advancement in pharmaceutical chemistry. Its diverse biological activities, synthetic versatility, and potential industrial applications make it a compound of great interest to researchers worldwide. As our understanding of its properties continues to grow, so too will its role in developing new therapeutic agents and innovative materials.
2580214-84-0 (Ethyl 2-(1,4-oxazepan-6-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)